Cas no 32116-27-1 (Methyl 5-nitro-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 5-nitro-1H-pyrrole-3-carboxylate
• CAS No: 32116-27-1
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD09743412
• CID: 2821935
• PubChem ID: 44784920
• Update Time: 2025-07-14

Methyl 5-nitro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-1H-pyrrole-3-carboxylate
• Methyl 5-Nitropyrrole-3-carboxylate
• 3-(Methoxycarbonyl)-5-nitro-1H-pyrrole
• D86179
• Z2182115421
• AKOS006331284
• 32116-27-1
• Methyl5-nitro-1H-pyrrole-3-carboxylate
• Z1198221742
• DTXSID70660695
• MFCD09743412
• EN300-208381

• MDL： MFCD09743412
• Inchi： 1S/C6H6N2O4/c1-12-6(9)4-2-5(7-3-4)8(10)11/h2-3,7H,1H3
• InChI Key： ZTWHUNPGEGHLDC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 170.03275668g/mol
• Monoisotopic Mass: 170.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.9

Methyl 5-nitro-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Methyl 5-nitro-1H-pyrrole-3-carboxylate

Methyl 5-nitro-1H-pyrrole-3-carboxylate (CAS No. 32116-27-1): A Comprehensive Overview

Methyl 5-nitro-1H-pyrrole-3-carboxylate (CAS No. 32116-27-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to by its CAS number 32116-27-1, is characterized by its unique structural features and diverse applications, ranging from pharmaceuticals to advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 5-nitro-1H-pyrrole-3-carboxylate.

The chemical structure of Methyl 5-nitro-1H-pyrrole-3-carboxylate consists of a pyrrole ring substituted with a nitro group at the 5-position and a methyl ester group at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The nitro group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound in different environments.

In terms of synthesis, Methyl 5-nitro-1H-pyrrole-3-carboxylate can be prepared through several well-established routes. One common method involves the nitration of methyl 1H-pyrrole-3-carboxylate using a mixture of nitric acid and sulfuric acid. This reaction selectively introduces the nitro group at the 5-position of the pyrrole ring. Another approach involves the condensation of methyl acetoacetate with an appropriate aldehyde or ketone, followed by cyclization and nitration steps. These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of Methyl 5-nitro-1H-pyrrole-3-carboxylate have been extensively studied in recent years. One notable application is its use as an intermediate in the synthesis of pharmaceuticals. For instance, this compound has been employed in the development of antifungal agents and anti-inflammatory drugs. The nitro group in Methyl 5-nitro-1H-pyrrole-3-carboxylate can be reduced to an amino group under appropriate conditions, leading to compounds with enhanced biological activity.

Recent research has also explored the potential of Methyl 5-nitro-1H-pyrrole-3-carboxylate in materials science. Its unique electronic properties make it a valuable building block for the synthesis of conductive polymers and organic semiconductors. These materials have found applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The ability to fine-tune the electronic properties of these materials through structural modifications of Methyl 5-nitro-1H-pyrrole-3-carboxylate has opened up new avenues for technological innovation.

In addition to its applications in pharmaceuticals and materials science, Methyl 5-nitro-1H-pyrrole-3-carboxylate has been investigated for its potential as a ligand in coordination chemistry. The pyrrole ring can coordinate with various metal ions, forming stable complexes with interesting catalytic properties. These complexes have shown promise in catalytic reactions such as hydrogenation and oxidation processes.

The environmental impact of Methyl 5-nitro-1H-pyrrole-3-carboxylate is another important consideration. Recent studies have focused on developing more sustainable synthesis methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and improve atom economy, ensuring that the production and use of this compound are environmentally responsible.

In conclusion, Methyl 5-nitro-1H-pyrrole-3-carboxylate (CAS No. 32116-27-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique structural features and versatile reactivity make it an important molecule for both academic research and industrial development. As research continues to advance, it is likely that new applications and improvements will further enhance the utility and impact of this compound.